Cas no 1603047-88-6 (methyl 7-oxa-2-azaspiro4.5decane-4-carboxylate)

• Product Name: methyl 7-oxa-2-azaspiro4.5decane-4-carboxylate
• CAS No: 1603047-88-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5747045
• PubChem ID: 114486394
• Update Time: 2023-11-24

methyl 7-oxa-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1455531
• 1603047-88-6
• Methyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate
• Methyl7-oxa-2-azaspiro[4.5]decane-4-carboxylate
• 7-Oxa-2-azaspiro[4.5]decane-4-carboxylic acid, methyl ester
• methyl 7-oxa-2-azaspiro4.5decane-4-carboxylate

• Inchi： 1S/C10H17NO3/c1-13-9(12)8-5-11-6-10(8)3-2-4-14-7-10/h8,11H,2-7H2,1H3
• InChI Key： WRZVLNFZCAJZJU-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CNCC2C(=O)OC

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 296.5±40.0 °C(Predicted)
• pka: 9.61±0.40(Predicted)